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Get Quote

Spectral Data Summary

The following table consolidates the key identified information for 4-chlorocinnamic acid.

Spectrum Type Key Information & Conditions Data Source / Availability

| Infrared (IR) | • State: Gas phase • Instrument: HP-GC/MS/IRD | Full spectrum is available for viewing

and download from the NIST Chemistry WebBook [1]. | | Mass (MS) | • Ionization: Electron Ionization (EI)

• Origin: Japan AIST/NIMC Database (MS-NW-5985) | Spectrum is displayed by NIST, but download is

restricted due to licensing [2]. | | Nuclear Magnetic Resonance (NMR) | • Nucleus: 1H • Confirmation:

Purity and structure confirmed by NMR (according to TCI specifications) [3] [4]. | The specific spectral data

(chemical shifts, coupling constants) are not detailed in the search results [5] [3]. |

Experimental Workflow for Spectral Analysis

For researchers, characterizing a compound like 4-chlorocinnamic acid involves a systematic workflow.

The diagram below outlines the key stages from sample preparation to data interpretation.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s600200?utm_src=pdf-body
https://www.smolecule.com/products/s600200?utm_src=pdf-interest
https://www.smolecule.com/products/s600200?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C1615027&Mask=80
https://webbook.nist.gov/cgi/inchi?ID=C1615027&Mask=200
https://www.tcichemicals.com/BE/en/p/C0149
https://www.tcichemicals.com/US/en/p/C0149
https://www.chemicalbook.com/SpectrumEN_1615-02-7_1HNMR.htm
https://www.tcichemicals.com/BE/en/p/C0149
https://www.smolecule.com/products/s600200?utm_src=pdf-body
https://www.smolecule.com/products/s600200?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Sample Preparation

2. Spectral Data Acquisition

3. Data Interpretation & Validation

Start: Sample of
4-Chlorocinnamic Acid

For IR Spectroscopy For NMR Spectroscopy
(Dissolve in deuterated solvent) For Mass Spectrometry

Acquire IR Spectrum
(Gas phase data available)

Acquire 1H NMR Spectrum
(Data required from literature)

Acquire Mass Spectrum
(EI-MS data available)

Interpret Spectral Features
(Functional groups, protons, mass fragments)

Compare with Reference Data
(e.g., NIST, commercial suppliers)

Confirm Molecular Structure
and Purity

Click to download full resolution via product page

Spectral analysis involves sample preparation, data acquisition, and interpretation to confirm molecular

structure.

Safety and Handling

When working with this compound in the laboratory, note that it has the following GHS hazard statements

[3] [4]:

H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation. Appropriate personal protective equipment (PPE) including
gloves and eye protection is recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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